Cas no 1334374-80-9 (1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one
• CAS No: 1334374-80-9
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 6192927
• PubChem ID: 56724344
• Update Time: 2025-07-23

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one
• 1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-2-(4-fluorophenyl)sulfanylethanone
• AKOS024529932
• 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-((4-fluorophenyl)thio)ethanone
• F6037-0207
• VU0530198-1
• 1334374-80-9
• SR-01000926665-1
• SR-01000926665
• 1-[3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl]-2-[(4-fluorophenyl)sulfanyl]ethan-1-one

• Inchi： 1S/C18H16FN3OS/c19-13-5-7-14(8-6-13)24-11-17(23)22-9-12(10-22)18-20-15-3-1-2-4-16(15)21-18/h1-8,12H,9-11H2,(H,20,21)
• InChI Key： VLLLILSGZIFEGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(N1CC(C2=NC3C=CC=CC=3N2)C1)=O

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one

Chemical Profile of 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one (CAS No. 1334374-80-9)

The compound 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one, identified by its CAS number 1334374-80-9, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex heterocyclic framework, has garnered attention for its potential applications in therapeutic interventions. The structural motif incorporates a benzodiazole core, which is well-documented for its pharmacological properties, alongside an azetidine ring system and a sulfanyl substituent. These elements collectively contribute to the compound's unique chemical and biological profile.

Recent research in the domain of drug discovery has highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The presence of the 4-fluorophenyl group in this compound adds another layer of complexity, influencing both its electronic properties and potential interactions with biological receptors. The fluorine atom, being electronegative, can enhance binding affinity and metabolic stability, making this compound a promising candidate for further exploration.

In the context of contemporary medicinal chemistry, the synthesis and characterization of such intricate molecules are pivotal. The benzodiazole moiety, known for its role in anxiolytic and sedative effects, has been extensively modified to develop novel therapeutics. The integration of this scaffold with the azetidine ring introduces additional conformational flexibility, which is critical for optimizing pharmacokinetic profiles. Furthermore, the sulfanyl group at the C2 position introduces a polar interaction surface, potentially enhancing binding to protein targets.

The fluorine-substituted phenyl ring is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in pharmaceuticals due to their improved bioavailability and resistance to metabolic degradation. This feature positions 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one as a candidate for developing drugs that require prolonged circulation or enhanced penetration through biological barriers. The combination of these structural elements suggests a molecule with broad therapeutic potential.

Advances in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Molecular docking studies have been instrumental in predicting how this compound might interact with various enzymes and receptors. Preliminary simulations indicate that the benzodiazole core could engage with GABA receptors, while the azetidine ring might interact with serotonergic pathways. The sulfanyl group and fluorophenyl moiety could further modulate these interactions, leading to synergistic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These methods not only enhance yield but also minimize byproduct formation, ensuring a higher purity of the final product. The synthetic route also emphasizes scalability, which is crucial for transitioning from laboratory-scale production to industrial manufacturing.

Evaluation of the compound's pharmacological properties has begun with in vitro assays targeting key therapeutic pathways. Initial results suggest that 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one exhibits moderate activity against certain enzyme families associated with neurological disorders. The benzodiazole component appears to contribute to anxiolytic-like effects, while the azetidine ring may influence cognitive functions through interactions with serotonergic receptors. The sulfanyl group's role in modulating these effects remains an area of active investigation.

Furthermore, studies on the compound's metabolic stability have been conducted using liver microsomal fractions and cell culture models. These assays aim to assess how quickly the molecule is metabolized and whether it generates any toxic intermediates. Preliminary data indicate that the fluorophenyl group enhances metabolic stability compared to non-fluorinated analogs, reducing concerns about rapid degradation in vivo. However, further studies are needed to fully characterize its detoxification pathways.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as an intermediate in more complex drug formulations or as a building block for designing next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible medical benefits. By leveraging cutting-edge synthetic methodologies and biotechnological tools, scientists can accelerate the development pipeline for such promising molecules.

In conclusion,1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-fluorophenyl)sulfanylethan-1-one (CAS No. 1334374-80-9) stands as a testament to the progress being made in medicinal chemistry through innovative molecular design. Its complex architecture offers multiple points of interaction with biological systems, positioning it as a versatile tool for therapeutic development. As research continues to uncover its full potential, this compound will likely play a significant role in addressing unmet medical needs across various disease areas.